Cas no 118646-79-0 (a-Cyclodextrin,6A,6B,6C,6D,6E,6F-hexakis-O-[(1,1-dimethylethyl)dimethylsilyl]-)

• Product Name: a-Cyclodextrin,6A,6B,6C,6D,6E,6F-hexakis-O-[(1,1-dimethylethyl)dimethylsilyl]-
• CAS No: 118646-79-0
• MF: C₇₂H₁₄₄O₃₀Si₆
• MW: 1658.40879249573
• CID: 131916
• PubChem ID: 14376837
• Update Time: 2025-04-19

a-Cyclodextrin,6A,6B,6C,6D,6E,6F-hexakis-O-[(1,1-dimethylethyl)dimethylsilyl]- Chemical and Physical Properties

Names and Identifiers

• a-Cyclodextrin,6A,6B,6C,6D,6E,6F-hexakis-O-[(1,1-dimethylethyl)dimethylsilyl]-
• 6I-VI-O-TBDMS-αCD
• HEXAKIS-6-(DIMETHYL-TERT-BUTYLSILYL)-ALPHA-CYCLODEXTRIN
• 6-TERT-BUTYLDIMETHYLSILYL-A-CYCLODEXTRIN
• HEXAKIS-(6-O-TERT-BUTYLDIMETHYLSILYL)-ALPHA-CYCLODEXTRIN
• HEXAKIS-6-(DIMETHYL-TERT-BUTYLSILYL)-6-DEOXY-ALPHA-CYCLODEXTRIN
• 2,4,7,9,12,14,17,19,22,24,27,29-Dodecaoxaheptacyclo[26.2.2.23,6.28,11.213,16.218,21.223,26]dotetracontane,a-cyclodextrin deriv.
• Hexakis(6-O-tert-butyldimethylsilyl)cyclomaltohexaose
• Hexakis(6-dimethyl-tert-butylsilyl)-a-cyclodextrin
• Hexakis-6-(dimethyl-tert-butylsilyl)-α-cyclodextrin
• Hexakis-6-(dimethyl-tert-butylsilyl)-alpha-cyclodextrin,96%
• Hexakis (6-O-tertbutyl-dimethylsilyl)-alpha-cyclodextrin, >90%
• (1S,3R,5R,6S,8R,10R,11S,13R,15R,16S,18R,20R,21S,23R,25R,26S,28R,30R,31R,32R,33R,34R,35R,36R,37R,38R,39R,40R,41R,42R)-5,10,15,20,25,30-Hexakis[[tert-butyl(dimethyl)silyl]oxymethyl]-2,4,7,9,12,14,17,19,22,24,27,29-dodecaoxaheptacyclo[26.2.2.23,6.28,11.213,16.218,21.223,26]dotetracontane-31,32,33,34,35,36,37,38,39,40,41,42-dodecol
• 118646-79-0

• Inchi： 1S/C72H144O30Si6/c1-67(2,3)103(19,20)85-31-37-55-43(73)49(79)61(91-37)98-56-38(32-86-104(21,22)68(4,5)6)93-63(51(81)45(56)75)100-58-40(34-88-106(25,26)70(10,11)12)95-65(53(83)47(58)77)102-60-42(36-90-108(29,30)72(16,17)18)96-66(54(84)48(60)78)101-59-41(35-89-107(27,28)71(13,14)15)94-64(52(82)46(59)76)99-57-39(33-87-105(23,24)69(7,8)9)92-62(97-55)50(80)44(57)74/h37-66,73-84H,31-36H2,1-30H3/t37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-/m1/s1
• InChI Key： MKXWIWHMXDHHNW-SRFZEYBRSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@@H]1[C@@H]2[C@@H]([C@H]([C@H](O1)O[C@H]1[C@@H]([C@H]([C@H](O[C@@H]1CO[Si](C)(C)C(C)(C)C)O[C@H]1[C@@H]([C@H]([C@H](O[C@@H]1CO[Si](C)(C)C(C)(C)C)O[C@H]1[C@@H]([C@H]([C@H](O[C@@H]1CO[Si](C)(C)C(C)(C)C)O[C@H]1[C@@H]([C@H]([C@H](O[C@@H]1CO[Si](C)(C)C(C)(C)C)O[C@H]1[C@@H]([C@H]([C@H](O[C@@H]1CO[Si](C)(C)C(C)(C)C)O2)O)O)O)O)O)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 1656.84000
• Monoisotopic Mass: 1656.8358024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 30
• Heavy Atom Count: 108
• Rotatable Bond Count: 24
• Complexity: 2370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 30
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 409Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.135±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 322-325 °C (decomposition)
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 408.90000
• LogP: 5.12220
• Solubility: Not available

a-Cyclodextrin,6A,6B,6C,6D,6E,6F-hexakis-O-[(1,1-dimethylethyl)dimethylsilyl]- Security Information

• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides